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Compound of Interest

Compound Name: 1,2-Dibromocyclopropane

Cat. No.: B15052096 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 1,2-Dibromocyclopropane (CAS 694-13-3)

is not readily available. The following guidance is based on safety data for structurally similar

compounds and general best practices for handling hazardous laboratory chemicals. It is

imperative to treat 1,2-Dibromocyclopropane with a high degree of caution as a substance

with significant potential hazards.

Hazard Summary
Based on data from analogous compounds such as 1,2-dibromopropane and other brominated

hydrocarbons, 1,2-Dibromocyclopropane should be handled as a substance that is

potentially:

Flammable: May be a flammable liquid and vapor.[1]

Acutely Toxic: Harmful if swallowed or inhaled.

Skin and Eye Irritant: Causes skin and serious eye irritation.[1][2]

Respiratory Irritant: May cause respiratory irritation.[2]

Personal Protective Equipment (PPE)
A robust personal protective equipment strategy is critical to minimize exposure. The following

table summarizes the recommended PPE for handling 1,2-Dibromocyclopropane.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15052096?utm_src=pdf-interest
https://www.benchchem.com/product/b15052096?utm_src=pdf-body
https://www.benchchem.com/product/b15052096?utm_src=pdf-body
https://www.benchchem.com/product/b15052096?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAB22994&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB22994&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.cdnisotopes.com/media/catalog/product/d/-/d-5982_3.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-5982_3.pdf
https://www.benchchem.com/product/b15052096?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15052096?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Recommended Equipment
Specifications & Best
Practices

Eye and Face Protection
Chemical safety goggles and

face shield

Goggles must be worn at all

times. A face shield should be

worn over goggles when there

is a risk of splashing or a

highly exothermic reaction.[3]

Eyewear must meet ANSI

Z.87.1 standards.[4]

Skin Protection Chemical-resistant lab coat

A flame-resistant lab coat

should be worn and fully

buttoned.[3] Long pants and

closed-toe shoes are

mandatory.[3]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile, Neoprene)

Disposable nitrile gloves offer

good short-term protection

against a range of chemicals.

[3] Always consult the glove

manufacturer's chemical

resistance guide for specific

breakthrough times. Inspect

gloves before each use and

replace immediately upon

contamination.

Respiratory Protection NIOSH-approved respirator

Required if working outside of

a fume hood or if exposure

limits are likely to be

exceeded.[3] A full-face

respirator may be necessary in

case of high vapor

concentrations or spills.[5] A

formal respiratory protection

program, including medical

evaluation and fit testing, is

required for respirator use.[3]
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Operational Plan: Step-by-Step Guidance
1. Preparation and Engineering Controls:

Ventilation: All handling of 1,2-Dibromocyclopropane must be conducted in a certified

chemical fume hood to minimize inhalation exposure.[6]

Emergency Equipment: Ensure an eyewash station and safety shower are readily accessible

and have been recently tested.[7]

Ignition Sources: Eliminate all potential ignition sources, including open flames, hot surfaces,

and spark-producing equipment, as the compound may be flammable.[1]

2. Safe Handling Procedures:

Receiving: Upon receipt, transport the chemical in a secondary container to the laboratory.

Inspect the container for any signs of damage or leakage within a fume hood.

Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as

strong oxidizing agents.[1] Keep the container tightly closed.

Dispensing: Use spark-proof tools for transferring the liquid.[1] Ground and bond containers

when transferring large volumes to prevent static discharge.

Experimental Use: Work with the smallest quantity of the chemical necessary for the

experiment.

3. First Aid Measures: The following table outlines immediate first aid responses to exposure.
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Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[5]

Skin Contact

Immediately flush the skin with plenty of soap

and water for at least 15 minutes while removing

contaminated clothing and shoes.[1] Seek

medical attention.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1] Remove contact

lenses if present and easy to do.[6] Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person.[5] Seek immediate medical

attention.

Disposal Plan
1. Waste Segregation and Collection:

Chemical Waste: All solutions and unused portions of 1,2-Dibromocyclopropane must be

collected as hazardous waste.

Contaminated Materials: Any materials that have come into contact with 1,2-
Dibromocyclopropane, including gloves, absorbent pads, and disposable labware, must

also be disposed of as hazardous waste.

Containers: Collect waste in a designated, properly labeled, and sealed container that is

compatible with the chemical. Do not overfill the container.

2. Decontamination:
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Equipment: Decontaminate laboratory equipment after use. A standard procedure involves

washing with a laboratory detergent and hot water, followed by thorough rinsing with

deionized water.[7] For sensitive equipment, follow the manufacturer's decontamination

guidelines.[8]

Work Surfaces: Clean and decontaminate all work surfaces within the fume hood after each

use. A 10% bleach solution can be an effective disinfectant for general biological

contamination, but for chemical decontamination, a detergent solution is more appropriate.[8]

3. Final Disposal:

Regulatory Compliance: All hazardous waste must be disposed of through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste contractor.

Prohibition: Never dispose of 1,2-Dibromocyclopropane or contaminated materials in the

standard trash or down the sanitary sewer.[6]

Logical Workflow for Handling 1,2-
Dibromocyclopropane
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Caption: A logical workflow for the safe handling of 1,2-Dibromocyclopropane in a laboratory

setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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